Cas no 1804064-26-3 (Methyl 3-bromo-4-(3-chloropropyl)phenylacetate)

• Product Name: Methyl 3-bromo-4-(3-chloropropyl)phenylacetate
• CAS No: 1804064-26-3
• MF: C₁₂H₁₄BrClO₂
• MW: 305.595362186432
• CID: 4974180
• Update Time: 2025-06-12

Methyl 3-bromo-4-(3-chloropropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-(3-chloropropyl)phenylacetate

• Inchi： 1S/C12H14BrClO2/c1-16-12(15)8-9-4-5-10(3-2-6-14)11(13)7-9/h4-5,7H,2-3,6,8H2,1H3
• InChI Key： CBPYHMWRNIMUDN-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC(=O)OC)C=CC=1CCCCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Additional information on Methyl 3-bromo-4-(3-chloropropyl)phenylacetate

Research Briefing on Methyl 3-bromo-4-(3-chloropropyl)phenylacetate (CAS: 1804064-26-3) in Chemical Biology and Pharmaceutical Applications

Methyl 3-bromo-4-(3-chloropropyl)phenylacetate (CAS: 1804064-26-3) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This compound features a brominated and chlorinated aromatic ester structure, making it a valuable building block for the synthesis of more complex molecules. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors and other biologically active compounds.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of Methyl 3-bromo-4-(3-chloropropyl)phenylacetate as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that the bromo and chloro functional groups allow for efficient cross-coupling reactions, enabling the rapid diversification of the molecular scaffold. The resulting BTK inhibitors showed promising activity in preclinical models of autoimmune diseases and B-cell malignancies.

Another significant application of this compound was reported in a 2024 ACS Chemical Biology paper, where it served as a precursor for the development of targeted protein degraders (PROTACs). The 3-chloropropyl moiety was utilized to attach E3 ligase ligands, while the phenylacetate core provided a suitable linker for connecting to target protein binders. This approach yielded several potent PROTAC molecules with enhanced selectivity and reduced off-target effects compared to traditional small-molecule inhibitors.

From a synthetic chemistry perspective, recent advances have improved the production and handling of Methyl 3-bromo-4-(3-chloropropyl)phenylacetate. A 2023 Organic Process Research & Development article described an optimized large-scale synthesis route that minimizes hazardous byproducts and improves overall yield. The new protocol employs continuous flow chemistry techniques, addressing previous challenges with the compound's stability during batch processing.

The safety profile and pharmacokinetic properties of derivatives stemming from this compound have also been the subject of recent investigations. A 2024 study in Chemical Research in Toxicology examined the metabolic fate of several analogs, identifying the major metabolic pathways and potential toxicity concerns. These findings are informing the design of next-generation derivatives with improved drug-like properties.

Looking forward, Methyl 3-bromo-4-(3-chloropropyl)phenylacetate continues to attract attention as a versatile intermediate in pharmaceutical research. Its unique combination of functional groups offers multiple points for structural modification, making it particularly valuable for fragment-based drug discovery approaches. Several research groups have reported using this compound in the development of candidates for oncology, inflammation, and central nervous system disorders, suggesting its broad utility across therapeutic areas.